4-[(2,5-Dioxoimidazolidin-1-yl)methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(2,5-Dioxoimidazolidin-1-yl)methyl]benzoic acid” is a chemical compound with the CAS Number: 923200-35-5 . Its molecular weight is 234.21 and its IUPAC name is 4-[(2,5-dioxo-1-imidazolidinyl)methyl]benzoic acid . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H10N2O4/c14-9-5-12-11(17)13(9)6-7-1-3-8(4-2-7)10(15)16/h1-4H,5-6H2,(H,12,17)(H,15,16) . This code provides a specific representation of the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . It has a molecular weight of 234.21 and a molecular formula of C11H10N2O4 .Scientific Research Applications
Synthesis and Antimicrobial Activity
One significant application of compounds related to 4-[(2,5-dioxoimidazolidin-1-yl)methyl]benzoic acid is in the synthesis of new compounds with antimicrobial activities. Research by Abd El-Meguid (2014) focused on constructing compounds containing a similar moiety, 4-(5-benzoyl-benzoimidazol-2), incorporated into different amino acids and sulfamoyl or pyrrole analogues. These compounds demonstrated significant effectiveness against various gram-positive and gram-negative bacteria, as well as fungi (Abd El-Meguid, 2014).
Syntheses and Studies as Anti-Tuberculosis Inhibitors
Research on derivatives of this compound also extends to the field of tuberculosis treatment. Liu, Zhong, and Li (2012) synthesized derivatives such as (Z)-2-substituted-5-(4-((2-substituted-5-oxoimidazolidin-4-ylidene)methyl)benzamido)benzoic acid as potential FabH inhibitors, a type of enzyme involved in the synthesis of mycolic acids essential for mycobacteria (Liu, Zhong, & Li, 2012).
Corrosion Inhibition
Another application is in the field of corrosion inhibition. Rbaa et al. (2020) synthesized new benzimidazole derivatives, showing that these compounds, which share a structural similarity with this compound, are effective against corrosion of steel in acidic environments (Rbaa et al., 2020).
Anticancer Activity Evaluation
The derivatives of this compound have been evaluated for their potential anticancer activities. Soni et al. (2015) synthesized novel compounds using a common intermediate related to this compound and evaluated their anticancer activity, highlighting the potential of these compounds in cancer treatment (Soni et al., 2015).
Coordination Polymers
This compound and its derivatives have been utilized in the synthesis of coordination polymers. He et al. (2020) synthesized coordination polymers based on a related compound, exploring their structures and properties, which is a significant area of research in material science (He et al., 2020).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H303, H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
4-[(2,5-dioxoimidazolidin-1-yl)methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O4/c14-9-5-12-11(17)13(9)6-7-1-3-8(4-2-7)10(15)16/h1-4H,5-6H2,(H,12,17)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIPQRWGRCZWBER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)N1)CC2=CC=C(C=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.